Doreptide

• CAS No.: 90104-48-6
• Product Name: Doreptide
• Molecular Formula: C17H24N4O3
• Molecular Weight: 332.4 g/mol
• IUPAC Name: (2S)-N-[(2R)-1-[(2-amino-2-oxoethyl)amino]-1-oxo-2-phenylbutan-2-yl]pyrrolidine-2-carboxamide
• Standard InChI: InChI=1S/C17H24N4O3/c1-2-17(12-7-4-3-5-8-12,16(24)20-11-14(18)22)21-15(23)13-9-6-10-19-13/h3-5,7-8,13,19H,2,6,9-11H2,1H3,(H2,18,22)(H,20,24)(H,21,23)/t13-,17+/m0/s1
• Standard InChIKey: ZALQKBPFOWAOHH-SUMWQHHRSA-N
• Isomeric SMILES: CC[C@@](C1=CC=CC=C1)(C(=O)NCC(=O)N)NC(=O)[C@@H]2CCCN2
• SMILES: CCC(C1=CC=CC=C1)(C(=O)NCC(=O)N)NC(=O)C2CCCN2
• Canonical SMILES: CCC(C1=CC=CC=C1)(C(=O)NCC(=O)N)NC(=O)C2CCCN2
• Description: Chemical modification of PLG, comprising replacement of proline or/and leucine by unnatural amino acids led to analogs with high oral efficacy. The most active analog identified in the course of our works was 1-prolyl-2-phenyl-1-2-aminobutanoylglycinamide (Doreptide). Doreptide is presently further evaluated as a new drug for the treatment of Parkinson's disease.
• Sequence: PXG
• Synonyms: Doreptide; Doreptide [INN]; 90104-48-6; (2S)-N-((alphaR)-alpha-((Carbamoylmethyl)carbamoyl)-alpha-ethylbenzyl)-2-pyrrolidinecarboxamide
• PubChem Compound: 208854
• Last Modified: Nov 11 2021